Cas no 1190927-28-6 (2-Chloro-6-fluorothiazolo[4,5-b]pyridine)

• Product Name: 2-Chloro-6-fluorothiazolo[4,5-b]pyridine
• CAS No: 1190927-28-6
• MF: C₆H₂ClFN₂S
• MW: 188.609881877899
• MDL: MFCD27995281
• CID: 5157503
• Update Time: 2025-05-24

2-Chloro-6-fluorothiazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluorothiazolo[4,5-b]pyridine
• thiazolo[4,5-b]pyridine,2-chloro-6-fluoro-
• 2-chloro-6-fluoro-[1,3]thiazolo[4,5-b]pyridine
• 2-Chloro-6-fluorothiazolo[4,5-b]pyridine

• MDL： MFCD27995281
• Inchi： 1S/C6H2ClFN2S/c7-6-10-5-4(11-6)1-3(8)2-9-5/h1-2H
• InChI Key： OPBVPNQFSSSHHJ-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=C(C=N2)F)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 2.7
• Topological Polar Surface Area: 54

Additional information on 2-Chloro-6-fluorothiazolo[4,5-b]pyridine

2-Chloro-6-fluorothiazolo[4,5-b]pyridine: A Comprehensive Overview

The compound CAS No. 1190927-28-6, commonly referred to as 2-Chloro-6-fluorothiazolo[4,5-b]pyridine, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolopyridines, which are known for their unique structural properties and reactivity. The molecule consists of a pyridine ring fused with a thiazole ring, with substituents at positions 2 and 6: a chlorine atom and a fluorine atom, respectively. These substituents play a crucial role in determining the compound's chemical behavior and biological activity.

Recent studies have highlighted the importance of thiazolopyridines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of chlorine and fluorine atoms in 2-Chloro-6-fluorothiazolo[4,5-b]pyridine introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets. This makes it a promising candidate for use in anti-cancer therapies, where precise molecular interactions are critical.

The synthesis of 2-Chloro-6-fluorothiazolo[4,5-b]pyridine typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in microwave-assisted synthesis have enabled faster reaction times and higher yields, making the production of this compound more efficient.

In terms of physical properties, CAS No. 1190927-28-6 is characterized by its high stability under standard conditions and moderate solubility in organic solvents. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable data for its application in thermal stability studies.

The application of 2-Chloro-6-fluorothiazolo[4,5-b]pyridine extends beyond pharmaceuticals. It has been investigated as a precursor for advanced materials, such as organic semiconductors and optoelectronic devices. Its electronic properties make it suitable for use in light-emitting diodes (LEDs) and photovoltaic cells, where efficient charge transport is essential.

From an environmental perspective, the ecological impact of CAS No. 1190927-28-6 has been a subject of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting that its environmental footprint is relatively benign when used responsibly.

In conclusion, 2-Chloro-6-fluorothiazolo[4,5-b]pyridine, or CAS No. 1190927-28-6, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and biological properties, positions it as a valuable tool in contemporary scientific research and industrial development.